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Compound of Interest

2-[(4-Chlorophenyl)Sulfonyl]Acetic
Acid

Cat. No.: B1345178

Compound Name:

For Research, Scientific, and Drug Development Professionals

Chemical Identification

o Chemical Name: 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid

CAS Number: 3405-89-8[1][2]

Molecular Formula: CsH7ClO4S[2]

Molecular Weight: 234.66 g/mol [2][3]

Synonyms: (4-chlorophenylsulfonyl)acetic acid

Hazard Identification and Classification

This chemical is classified as hazardous. The primary routes of exposure are inhalation, skin
contact, and eye contact. It is imperative to handle this compound with appropriate caution in a
controlled laboratory setting.

GHS Classification Summary
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]
) o H319/H318: Causes serious
Serious Eye Damage/Irritation 2A11 S
eye irritation/damage.[1][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][4][5]
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[4]
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction.[4]
) H400: Very toxic to aquatic life.
Acute Aquatic Hazard 1
[4]
) ] H412: Harmful to aquatic life
Chronic Aquatic Hazard 3

with long lasting effects.[4]

GHS Label Elements:
e Pictograms:

o walt text

o w.alt text

o walt text

« Signal Word:Danger[4]

First-Aid Measures

Immediate medical attention is crucial in case of exposure.

« If Inhaled: Remove the individual to fresh air and keep them at rest in a position comfortable

for breathing.[1][4][6] If breathing is difficult, administer oxygen. If the individual is not

breathing, provide artificial respiration and seek immediate medical consultation.[1] Call a
POISON CENTER or doctor if you feel unwell.[4]
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e Following Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area thoroughly with soap and plenty of water.[1][4] If skin irritation or a rash occurs, seek
medical advice.[4]

o Following Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove
contact lenses if present and easy to do so. Continue rinsing.[1][4] Immediately call a
POISON CENTER or doctor.[4]

e Following Ingestion: Rinse the mouth with water. Do not induce vomiting.[1] Never give
anything by mouth to an unconscious person.[1] Call a POISON CENTER or doctor if you
feel unwell.[4]

Accidental Release and Fire-Fighting Measures

4.1 Accidental Release Measures Personnel involved in cleanup should wear appropriate
personal protective equipment (see Section 5.0).

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains or waterways to avoid environmental contamination.[7]

o Cleanup: For solid spills, sweep or vacuum up the material and place it into a suitable,
labeled container for disposal.[6][8] Avoid generating dust.[6] Ventilate the area and wash the
spill site after the material pickup is complete.[7]

4.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: During a fire, hazardous products such as carbon
monoxide (CO), carbon dioxide (CO2z), and hydrogen chloride gas may be produced.[6]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[6]

Handling, Storage, and Personal Protection

5.1 Safe Handling Protocol Adherence to standard laboratory safety protocols is mandatory.
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e Use only in a well-ventilated area, preferably within a chemical fume hood.[5][8]

» Avoid breathing dust, fumes, or vapors.[1][5][6][8]

e Avoid contact with skin, eyes, and clothing.[5][7][8]

e Wash hands and any exposed skin thoroughly after handling.[4][6][8]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4]

» Contaminated work clothing should not be allowed out of the workplace.[4]

5.2 Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6][7]

o Store locked up.[1][4]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

5.3 Personal Protective Equipment (PPE)

Protection Type Specification

Wear chemical safety goggles or a face shield
Eye/Face Protection that complies with OSHA 29 CFR 1910.133 or
European Standard EN166.[6]

Wear compatible, chemical-resistant gloves
(e.g., nitrile rubber) and a lab coat or other

Skin Protection ] ) ]
protective clothing to prevent skin exposure.[5]

[6]

If dust is generated and engineering controls are
Respiratory Protection insufficient, use a NIOSH/MSHA-approved

respirator.[5]
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Experimental Protocol: Weighing and Solution
Preparation

This protocol outlines the standard procedure for safely weighing the solid compound and
preparing a stock solution.

e Preparation:
o Ensure the chemical fume hood is operational and the work area is decontaminated.

o Assemble all necessary equipment: analytical balance, weigh paper/boat, spatula, beaker,
volumetric flask, and appropriate solvent.

o Don the required PPE: lab coat, safety goggles, and chemical-resistant gloves.
¢ Weighing the Compound:

o Perform all weighing operations inside the chemical fume hood to minimize inhalation
exposure.

o Place a weigh boat on the analytical balance and tare it.

o Carefully transfer the desired amount of 2-[(4-Chlorophenyl)Sulfonyl]Acetic Acid from
the storage container to the weigh boat using a clean spatula. Avoid creating dust.

o Securely close the primary storage container immediately after use.
e Solution Preparation:
o Carefully transfer the weighed solid into the appropriate beaker or volumetric flask.

o Add a small amount of the desired solvent to the weigh boat to rinse any remaining
powder and transfer the rinse to the flask.

o Slowly add the solvent to the flask, dissolving the compound by swirling or using a
magnetic stirrer.

o Once dissolved, bring the solution to the final desired volume with the solvent.
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o Cap and label the flask clearly with the chemical name, concentration, date, and your

initials.
e Cleanup:

Dispose of the used weigh boat and any contaminated materials (e.g., wipes) in the

[¢]

designated solid chemical waste container.

Clean the spatula and any non-disposable equipment thoroughly.

o

[e]

Wipe down the work surface in the fume hood.

o

Remove gloves and wash hands thoroughly.

Workflow and Logic Diagrams

The following diagram illustrates the standard workflow for handling a hazardous chemical
reagent in a laboratory setting, from initial assessment to final disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation & Assessment

Review SDS & Protocol

A

Assemble PPE
(Goggles, Gloves, Lab Coat)

Y
Prepare Work Area
(Fume Hood)

Begin Work

Chemica%yHandling

Retrieve Chemical
from Storage

Perform Experiment
(e.g., Weighing, Reaction)

If incident occurs

Emergency Response

Return Chemical

to Storage Spill or Exposure Occurs

xperiment Complete

Cleanup & Disposal
Y
Decontaminate Glassware Follow First-Aid
& Equipment Procedures
Y

I
After stabilizdtion
I

Notify Supervisor &
Segregate & Label Waste Safety Officer
\

/ i

1

Dispose of Waste in |___________J
Designated Containers

\

End of Process

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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